1-(5-chloro-2-methoxyphenyl)-4-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine

• IUPAC Name: 3-(5-chloro-2-methoxyphenyl)-5-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]triazol-4-amine
• InChI: InChI=1S/C19H16ClN5O2S/c1-26-13-6-3-11(4-7-13)14-10-28-19(22-14)17-18(21)25(24-23-17)15-9-12(20)5-8-16(15)27-2/h3-10H,21H2,1-2H3
• InChI Key: XIKDZINHAKYTAM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CSC(=N2)C3=C(N(N=N3)C4=C(C=CC(=C4)Cl)OC)N
• Molecular Formula: C19H16ClN5O2S
• Molecular Weight: 413.9 g/mol

Description

1-(5-chloro-2-methoxyphenyl)-4-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine is a useful research compound. Its molecular formula is C19H16ClN5O2S and its molecular weight is 413.88. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• The compound has been utilized in the synthesis of derivatives that exhibit antimicrobial activities. For instance, it has been involved in the synthesis of certain derivatives like 1-((benzo[d]thiazol-2-yl) methyl)-4,5-dihydro-3-methyl-N-phenyl-1H-pyrazol-5-imine, which showed increased toxicity against bacteria when chlorine and methoxy groups are present (Uma et al., 2017).

Biological Activity Studies

• Research has shown that derivatives of this compound have potential applications due to their antimicrobial properties. For example, some novel 4,5-disubstituted-2,4-dihydro-3H-1,2,4-triazol-3-one derivatives synthesized from it displayed good or moderate activities against microorganisms (Bektaş et al., 2007).

Chemical Transformations and Properties

• The compound is involved in complex chemical reactions leading to the formation of structurally varied derivatives. For example, its reaction with different amines and hydrazines can lead to the formation of 1,2,3-triazole-4-thiocarboxamides, showcasing its versatility in chemical transformations (L'abbé et al., 1991).

Molecular Docking Studies

• The compound and its derivatives have been subjects in molecular docking studies to assess their potential as bioactive molecules. Studies involving derivatives like 5-{[2-(4-methoxyphenyl)-1H-benzimidazol-1-yl]methyl}-4-ethyl-2,4-dihydro-3H-1,2,4-triazole-3-thione have explored their stability and interactions with biological targets, indicating potential anticancer activities (Karayel, 2021).